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Compound of Interest

Compound Name: Ac-rC Phosphoramidite

Cat. No.: B10831924 Get Quote

An In-Depth Technical Guide to Ac-rC
Phosphoramidite
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the reagents used in oligonucleotide synthesis is paramount. This guide

provides a detailed overview of N4-Acetyl-5'-O-DMT-2'-O-TBDMS-cytidine-3'-O-(β-cyanoethyl-

N,N-diisopropyl) phosphoramidite, commonly known as Ac-rC phosphoramidite. It is a crucial

building block for the synthesis of RNA, particularly in the development of RNA-based

therapeutics and diagnostics.

Core Properties and Specifications
Ac-rC phosphoramidite is a chemically modified version of the ribonucleoside cytidine,

designed for efficient incorporation into a growing oligonucleotide chain during solid-phase

synthesis. The key modifications, including the 5'-dimethoxytrityl (DMT) group, the 2'-tert-

butyldimethylsilyl (TBDMS) group, the N4-acetyl (Ac) protecting group, and the 3'-

phosphoramidite moiety, each serve a specific function in the synthesis process.

Physicochemical Properties
A summary of the key physicochemical properties of Ac-rC phosphoramidite is presented

below.
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Property Value Source

Full Chemical Name

5'-O-(4,4'-Dimethoxytrityl)-N4-

acetyl-2'-O-TBDMSi-cytidine-

3'-O-[(2-cyanoethyl)-(N,N-

diisopropyl)]-phosphoramidite

[1]

Molecular Formula C47H64N5O9PSi [2]

Molecular Weight 902.10 g/mol [1][2]

CAS Number 121058-88-6 [1][2][3]

Quality and Purity Specifications
The purity of Ac-rC phosphoramidite is critical for the successful synthesis of high-fidelity

oligonucleotides. Different grades are available depending on the intended application, from

standard research use to the stringent requirements of therapeutic development.[4]

Specification Standard Grade TheraPure Grade Analytical Method

HPLC Purity ≥98.0% ≥99%

High-Performance

Liquid

Chromatography

(HPLC)

³¹P NMR Purity ≥98.0% ≥99%

Phosphorus-31

Nuclear Magnetic

Resonance (³¹P NMR)

Sum of non-primary

peaks in 140-152 ppm

range (³¹P NMR)

≤0.5% ≤0.5% ³¹P NMR

Data compiled from multiple sources.[1][4]

Storage and Stability
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Proper storage is crucial to maintain the integrity of Ac-rC phosphoramidite and prevent

degradation.

Condition Duration Notes

Freezer - At or below -20°C.[5][6]

Stock Solution (-80°C) 6 months

Protect from light. Aliquot to

prevent repeated freeze-thaw

cycles.[3]

Stock Solution (-20°C) 1 month

Protect from light. Aliquot to

prevent repeated freeze-thaw

cycles.[3]

Role in Oligonucleotide Synthesis
Ac-rC phosphoramidite is a key reagent in the phosphoramidite method of solid-phase

oligonucleotide synthesis, which occurs in a cyclical manner. Each cycle adds one nucleoside

to the growing chain and consists of four main steps: deblocking, coupling, capping, and

oxidation.[7]
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Figure 1. The role of Ac-rC phosphoramidite in the oligonucleotide synthesis cycle.

Experimental Protocols
While specific protocols are synthesizer-dependent, the following outlines the general steps for

the use of Ac-rC phosphoramidite in RNA synthesis.

Reagent Preparation
Dissolution: Ac-rC phosphoramidite is typically dissolved in anhydrous acetonitrile to a

standard concentration, for example, 0.1 M.[8] To ensure the reagent remains anhydrous, it

is recommended to store the solution over activated 3Å or 4Å molecular sieves for at least

24 hours.[8] The exact volume of acetonitrile to be added depends on the amount of

phosphoramidite.[8]

Synthesis Cycle Steps
Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-bound

nucleoside, exposing the 5'-hydroxyl group for the next reaction.[7]
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Coupling: The Ac-rC phosphoramidite, activated by a reagent such as tetrazole, is added.

The activated phosphoramidite couples with the free 5'-hydroxyl group of the growing

oligonucleotide chain.[9]

Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of

deletion mutants in subsequent cycles.[7]

Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable

phosphate triester.[7]

This cycle is repeated until the desired oligonucleotide sequence is synthesized.

Post-Synthesis Processing
Following synthesis, the oligonucleotide is cleaved from the solid support, and the various

protecting groups (including the N4-acetyl group on cytosine, the cyanoethyl groups on the

phosphate backbone, and the 2'-TBDMS groups) are removed in a deprotection step.[7][9] The

choice of deprotection conditions can be influenced by the protecting groups used on other

bases in the sequence. For instance, the use of Ac-dC in DNA synthesis allows for rapid

deprotection protocols.[7]

Applications in Research and Drug Development
Ac-rC phosphoramidite is fundamental to the synthesis of RNA molecules for a wide range of

applications, from basic research to the development of therapeutics.

RNA Interference (RNAi): Synthesis of small interfering RNAs (siRNAs) and microRNAs

(miRNAs) for gene silencing studies and therapeutic applications.

Aptamers: Production of RNA aptamers that can bind to specific molecular targets.

Ribozymes: Creation of catalytic RNA molecules.

mRNA Synthesis: Although not a direct component of in vitro transcription, chemically

synthesized RNA fragments can be used in the assembly of larger mRNA constructs.

Modified Oligonucleotides: Ac-rC phosphoramidite is used in the synthesis of

oligonucleotides with modified backbones, such as phosphorodithioate (PS2) modifications,
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to enhance their stability and therapeutic potential.[2][3][10]

The selection of the appropriate grade of Ac-rC phosphoramidite is a critical consideration in

the drug development process.

Intended Application

Research Use Only
(e.g., proof of concept)

Non-clinical

Therapeutic/Diagnostic
Development

Clinical

Standard Grade Ac-rC

Cost-effective for
routine synthesis

TheraPure® Grade Ac-rC

High purity, extensive QC,
batch-to-batch consistency

Click to download full resolution via product page

Figure 2. Decision workflow for selecting the appropriate grade of Ac-rC phosphoramidite.

Isotopically labeled versions of Ac-rC phosphoramidite, such as Ac-rC Phosphoramidite-

¹⁵N₃, are also available.[10] These are used as tracers or internal standards for quantitative

analysis in pharmacokinetic and metabolic studies during drug development.[10]

In conclusion, Ac-rC phosphoramidite is an indispensable reagent in the field of nucleic acid

chemistry. Its well-defined properties and the availability of different grades allow for the

reproducible and high-quality synthesis of RNA oligonucleotides for a broad spectrum of

research and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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